Cas no 117278-74-7 (Tangshenoside I)

• Product Name: Tangshenoside I
• CAS No: 117278-74-7
• MF: C₂₉H₄₂O₁₈
• MW: 678.632991313934
• CID: 181495
• PubChem ID: 14135589
• Update Time: 2025-06-08

Tangshenoside I Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-[(1E)-3-[(3S)-4-carboxy-3-(b-D-glucopyranosyloxy)-3-methyl-1-oxobutoxy]-1-propen-1-yl]-2,6-dimethoxyphenyl
• 5-[(E)-3-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoxy]-3-methyl-5-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentan
• b-D-Glucopyranoside,4-[(1E)-3-[(3S)-4-carboxy-3-(b-D-glucopyranosyloxy)-3-methyl-1-oxobutoxy]-...
• b-D-Glucopyranoside,4-[(1E)-3-[(3S)-4-carboxy-3-(b-D-glucopyranosyloxy)-3-methyl-1-oxobutoxy]-1-propen-1-yl]-2,6-dimethoxyphe
• tangshenoside I
• 3-(beta-D-glucopyranosyloxy)-5-({(2E)-3-[4-(beta-D-glucopyranosyloxy)-3,5-dimethoxyphenyl]prop-2-en-1-yl}oxy)-3-methyl-5-oxopentanoic acid
• beta-D-Glucopyranoside, 4-(3-(4-carboxy-3-(beta-D-glucopyranosyloxy)-3-methyl-1-oxobutoxy)-1-propenyl)-2,6-dimethoxyphenyl, (S-(E))-
• 5-[(E)-3-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoxy]-3-methyl-5-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentanoic acid
• Q15427838
• 117278-74-7
• CS-0159371
• 9WKT543Z4X
• .BETA.-D-GLUCOPYRANOSIDE, 4-(3-(4-CARBOXY-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHYL-1-OXOBUTOXY)-1-PROPENYL)-2,6-DIMETHOXYPHENYL, (S-(E))-
• 5-[(E)-3-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoxy]-3-methyl-5-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentanoicacid
• AKOS040762392
• 4-((1E)-3-((3S)-4-CARBOXY-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHYL-1-OXOBUTOXY)-1-PROPEN-1-YL)-2,6-DIMETHOXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• .BETA.-D-GLUCOPYRANOSIDE, 4-((1E)-3-((3S)-4-CARBOXY-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHYL-1-OXOBUTOXY)-1-PROPEN-1-YL)-2,6-DIMETHOXYPHENYL
• HY-N9317
• MS-31084
• DTXSID101045680
• .BETA.-D-GLUCOPYRANOSIDE, 4-((1E)-3-((3S)-4-CARBOXY-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHYL-1-OXOBUTOXY)-1-PROPENYL)-2,6-DIMETHOXYPHENYL
• UNII-9WKT543Z4X
• E80570
• AC-34176
• Tangshenoside I

• Inchi： 1S/C29H42O18/c1-29(9-18(32)33,47-28-25(40)23(38)21(36)17(12-31)45-28)10-19(34)43-6-4-5-13-7-14(41-2)26(15(8-13)42-3)46-27-24(39)22(37)20(35)16(11-30)44-27/h4-5,7-8,16-17,20-25,27-28,30-31,35-40H,6,9-12H2,1-3H3,(H,32,33)/b5-4+/t16-,17-,20-,21-,22+,23+,24-,25-,27+,28+,29?/m1/s1
• InChI Key： ABKPQICIFGNRAA-YCRPTBBLSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(C)(CC(=O)O)CC(=O)OC/C=C/C1C=C(C(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC)O)O)O

Computed Properties

• Exact Mass: 678.23706
• Monoisotopic Mass: 678.23711449 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 16
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 678.6
• XLogP3: -2.6
• Topological Polar Surface Area: 281

Experimental Properties

• Color/Form: Powder
• Density: 1.55
• Boiling Point: 993.4°Cat760mmHg
• Flash Point: 316.4°C
• Refractive Index: 1.629
• PSA: 280.82
• LogP: -3.12110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Tangshenoside I

Comprehensive Overview of Tangshenoside I (CAS No. 117278-74-7): Properties, Applications, and Research Insights

Tangshenoside I (CAS No. 117278-74-7) is a bioactive compound derived from the roots of Codonopsis species, particularly Codonopsis tangshen, a traditional Chinese medicinal herb. This saponin glycoside has garnered significant attention in recent years due to its potential therapeutic properties, including anti-inflammatory, antioxidant, and cardioprotective effects. Researchers and pharmaceutical developers are increasingly exploring its mechanisms of action, making it a hot topic in natural product chemistry and integrative medicine.

The chemical structure of Tangshenoside I features a triterpenoid backbone with sugar moieties, which contributes to its solubility and bioavailability. Its CAS No. 117278-74-7 is frequently searched in scientific databases, reflecting its relevance in drug discovery and nutraceutical development. Current studies focus on its role in modulating oxidative stress and inflammation, aligning with the growing consumer interest in plant-based therapeutics and holistic health solutions.

One of the most searched questions about Tangshenoside I is its potential application in cardiovascular health. Preliminary research suggests it may help regulate blood pressure and improve endothelial function, making it a candidate for functional food formulations. Additionally, its neuroprotective effects are under investigation, particularly in relation to neurodegenerative diseases like Alzheimer's, a trending topic in aging research.

From a commercial perspective, Tangshenoside I is gaining traction in the dietary supplement market, where consumers seek evidence-backed ingredients. Its synergy with other bioactive compounds, such as ginsenosides, is another area of interest. Analytical methods like HPLC and LC-MS are commonly employed to quantify its purity, ensuring compliance with quality control standards in the industry.

In summary, Tangshenoside I (CAS No. 117278-74-7) represents a promising natural compound with multifaceted applications. Its integration into modern medicine and wellness products highlights the convergence of traditional knowledge and contemporary science, addressing pressing health concerns in an era of preventive healthcare.